Cas no 1289209-13-7 (8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine )

• Product Name: 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine
• CAS No: 1289209-13-7
• MF: C₈H₈ClN₃
• MW: 181.62
• CID: 5144942
• PubChem ID: 130066929
• Update Time: 2026-03-03

8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1289209-13-7
• F74408
• 8-CHLORO-5,7-DIMETHYLIMIDAZO[1,2-C]PYRIMIDINE
• MFCD24040170
• 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine

• Inchi： 1S/C8H8ClN3/c1-5-7(9)8-10-3-4-12(8)6(2)11-5/h3-4H,1-2H3
• InChI Key： NKSKVZNPYSYLSM-UHFFFAOYSA-N
• SMILES： C1(C)N=C(N2C=CN=C2C=1Cl)C

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine

Introduction to 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine (CAS No: 1289209-13-7)

8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine, identified by its CAS number 1289209-13-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both chloro and methyl substituents in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The imidazo[1,2-c]pyrimidine scaffold is particularly interesting due to its ability to interact with multiple biological targets. Recent studies have highlighted the importance of this scaffold in the development of drugs targeting cancer, inflammation, and infectious diseases. The 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine derivative has been explored as a precursor in the synthesis of molecules that exhibit inhibitory effects on enzymes and receptors involved in these diseases.

In the realm of oncology, 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine has been investigated for its potential as an anti-cancer agent. Researchers have demonstrated that derivatives of this compound can inhibit the activity of kinases and other enzymes that are crucial for tumor growth and progression. For instance, studies have shown that certain analogs of this compound can induce apoptosis in cancer cells by disrupting critical signaling pathways. The chloro substituent plays a pivotal role in these interactions by enhancing binding affinity to target proteins.

Furthermore, the dimethylimidazo[1,2-c]pyrimidine core has been studied for its anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, including arthritis and cardiovascular disorders. Preliminary research indicates that compounds derived from 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the development of novel anti-inflammatory therapies.

The synthesis of 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and methylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of its production.

One of the most significant advantages of 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine is its versatility as a building block for drug discovery. Its molecular framework allows for modifications at multiple positions, enabling the creation of a diverse library of analogs with tailored biological activities. Medicinal chemists have leveraged this flexibility to design compounds with improved pharmacokinetic properties and reduced toxicity.

The pharmacological evaluation of 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine derivatives has revealed several promising candidates for further development. In preclinical studies, some analogs have shown efficacy in models of cancer and inflammation without significant side effects. These findings have spurred interest in exploring the therapeutic potential of this compound class further.

Recent advancements in computational chemistry have also contributed to the understanding of how 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine interacts with biological targets. Molecular docking simulations and virtual screening techniques have been used to identify lead compounds with high affinity for specific receptors and enzymes. This approach has accelerated the drug discovery process by allowing researchers to predict the binding properties of novel derivatives before conducting experimental validation.

The industrial application of 8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine is not limited to pharmaceuticals; it also finds utility in agrochemicals and specialty chemicals. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific biological pathways in pests while minimizing harm to non-target organisms.

In conclusion,8-Chloro-5,7-dimethylimidazo[1,2-c]pyrimidine (CAS No: 1289209-13-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing drugs targeting cancer、inflammation、and other diseases。Ongoing research continues to uncover new applications for this compound，underscoring its importance in modern chemistry and medicine.